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Compound of Interest

Compound Name: 2-Pentenal

Cat. No.: B073810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Pentenal, including comprehensive personal protective equipment (PPE) guidelines,

operational plans for handling and storage, and detailed disposal procedures. Our commitment

is to furnish you with the necessary information to ensure laboratory safety and promote best

practices in chemical handling, establishing a foundation of trust and value beyond the product

itself.

Personal Protective Equipment (PPE)
Adherence to proper PPE is mandatory to minimize exposure and ensure personal safety when

handling 2-Pentenal.[1] The following table summarizes the recommended equipment.
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Protection Type Recommended Equipment Specifications/Notes

Eye and Face Protection
Chemical safety goggles or a

full-face shield

Must comply with OSHA

1910.133 or European

Standard EN166.[2][3] Should

be worn at all times to prevent

splashes.[1] If inhalation

hazards are present, a full-face

respirator may be required.[2]

Hand Protection
Chemical-resistant, impervious

gloves

The most suitable glove should

be chosen in consultation with

the glove

supplier/manufacturer.[2] Nitrile

or neoprene gloves are often

recommended.[1] Inspect

gloves for integrity before each

use and change them

immediately if contaminated.[1]

Body Protection
Lab coat, chemical-resistant

apron, or coveralls

To protect from skin contact

and contamination of personal

clothing.[1] Change work

clothing daily.[2]

Respiratory Protection NIOSH-approved respirator

Required if a risk assessment

indicates inhalation of

contaminants is possible, or if

working in poorly ventilated

areas.[1][2] A full-face mask or

a half-mask with appropriate

filter cartridges should be used

in compliance with OSHA

1910.134.[2]

Physical and Chemical Properties
Understanding the properties of 2-Pentenal is crucial for safe handling and storage.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.synerzine.com/docs/sds/W1384%20SDS%20(US-English).pdf
https://www.fishersci.com/store/msds?partNumber=AAL0610814&productDescription=TRANS-2-PENTENAL+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Penten_1_ol_4_methyl.pdf
https://www.synerzine.com/docs/sds/W1384%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W1384%20SDS%20(US-English).pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Penten_1_ol_4_methyl.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Penten_1_ol_4_methyl.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Penten_1_ol_4_methyl.pdf
https://www.synerzine.com/docs/sds/W1384%20SDS%20(US-English).pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Penten_1_ol_4_methyl.pdf
https://www.synerzine.com/docs/sds/W1384%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W1384%20SDS%20(US-English).pdf
https://www.benchchem.com/product/b073810?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C5H8O[4]

Molecular Weight 84.12 g/mol [4]

Appearance Clear to light yellow liquid[3][4]

Odor Pungent, fruity aroma[3][4]

Boiling Point 115 - 125 °C / 239 - 257 °F @ 760 mmHg[3]

Flash Point 19 °C / 66.2 °F[3]

Specific Gravity 0.860[3]

Safe Handling and Operational Plan
Engineering Controls and Ventilation: Always handle 2-Pentenal in a well-ventilated area,

preferably within a chemical fume hood.[1][5] Use explosion-proof electrical, ventilating, and

lighting equipment to mitigate fire risk.[1][2][3]

Fire and Explosion Prevention: 2-Pentenal is a flammable liquid and vapor.[2][3] Keep it away

from heat, sparks, open flames, and other ignition sources.[1][2][3] Ground and bond

containers when transferring material to prevent static discharge.[1][2][3] Use only non-

sparking tools.[2][3]

General Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1][6]

Do not breathe vapors or mists.[1][3]

Wash hands thoroughly after handling.[1][3]

Keep containers tightly closed when not in use.[1][2]

Contaminated work clothing should not be allowed out of the workplace.[2]

Storage and Disposal Plan
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Storage: Store 2-Pentenal in a cool, dry, and well-ventilated area away from incompatible

materials such as oxidizing agents.[2][5] Keep containers tightly closed, properly labeled, and

upright to prevent leakage.[2][6] It is recommended to store it in a flammable liquid storage

cabinet.[1]

Disposal: Dispose of 2-Pentenal and its container in accordance with local, state, and federal

regulations.[1][3] This material and its container must be disposed of as hazardous waste

through a licensed waste disposal contractor.[1][2] Do not empty into drains.[2]

Emergency Procedures
Spill Response Workflow
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Caption: Workflow for responding to a 2-Pentenal spill.
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First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.[2][3]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[2] Remove

contaminated clothing and wash it before reuse.[2][3] Get medical attention if irritation or a

rash occurs.[2]

Inhalation: Remove the affected person to fresh air and keep them comfortable for breathing.

[2][3] If the person is not breathing, give artificial respiration. Get medical attention

immediately.[2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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